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Compound Name: N-Vinyl-2-pyrrolidone

Cat. No.: B6592825

An In-depth Technical Guide to N-Vinyl-2-pyrrolidone (NVP) Monomer: Properties and Purity
Analysis

Introduction

N-Vinyl-2-pyrrolidone (NVP) is an organic compound featuring a 5-membered lactam ring
attached to a vinyl group.[1] It is a versatile monomer widely utilized in the production of
polymers, particularly Polyvinylpyrrolidone (PVP).[1][2] Its unique properties, including high
polarity, water solubility, and film-forming capabilities, make it an essential component in
pharmaceuticals, personal care products, coatings, and adhesives.[2][3] For researchers,
scientists, and drug development professionals, a thorough understanding of NVP's properties
and the methods to verify its purity is critical for ensuring the quality, safety, and efficacy of the
final products.

This technical guide provides a comprehensive overview of the physicochemical properties of
N-Vinyl-2-pyrrolidone and details the primary analytical methods for its purity assessment.

Properties of N-Vinyl-2-pyrrolidone

NVP is a colorless to light yellowish liquid with a mild, characteristic odor.[4][5] Its molecular
structure, containing both a hydrophilic lactam ring and a reactive vinyl group, dictates its
chemical behavior and applications.[6]

Physical and Chemical Properties
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The key physical and chemical properties of NVP are summarized in the table below. These
characteristics are fundamental for its handling, storage, and application in various
formulations.

Property Value References
Chemical Formula CeHoaNO [4107118]
Molecular Weight 111.14 g/mol [41718191
Appearance Colorless to light yellow liquid [2][4][5][8]
Melting Point 13 - 14 °C (55 - 57 °F) [1][5][8][10]
Boiling Point 92-95°C at 11-15 mmAg [5][8][10][11]
(hPa)
Density ~1.04 g/cm? at 20-25 °C [4][5][8][10]
Flash Point 95 °C (203 °F) [8][9][10][12]
Refractive Index (n2o/D) ~1.512 [1]5]18][12]
Vapor Pressure 0.12 hPa at 20 °C [8][10]
Autoignition Temperature ~240 °C [8]
Explosion Limits 1.4 - 10% (viv) [8][10]
Solubility

NVP's polarity makes it miscible with water and a wide range of organic solvents, a critical
property for its use in diverse formulations.[2][7][13]
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Solvent Solubility References
Water Fully miscible / Soluble [BI[11][13]
Ethanol Soluble [13]
Methanol Soluble [13]

Acetone Soluble [13]

Ether Soluble [6]

Aromatic Hydrocarbons Soluble [6]

Aliphatic Hydrocarbons Partially miscible [5][11]

Chemical Reactivity

NVP's chemical behavior is dominated by its vinyl group and lactam ring.

» Polymerization: The monomer readily undergoes free-radical polymerization to form

Polyvinylpyrrolidone (PVP).[4][6] This reaction can be initiated by heat or chemical initiators.

[6] To prevent spontaneous polymerization during storage, commercial NVP is often
stabilized with an inhibitor like sodium hydroxide (NaOH) or N,N'-Di-sec-butyl-p-

phenylenediamine.[6][8]

e Hydrolysis: In the presence of acidic conditions, NVP can hydrolyze to 2-pyrrolidone and

acetaldehyde.[6][11] Therefore, it is typically stored under slightly alkaline conditions to

maintain stability.[6]

o Addition Reactions: Protic compounds such as alcohols, phenols, and thiols can add across

the vinyl double bond.[11]

Purity Analysis of NVP Monomer

Ensuring the purity of NVP is crucial, as impurities can affect polymerization kinetics, polymer

properties, and the safety of the final product. Common impurities include water, 2-pyrrolidone

(a hydrolysis product or precursor), and polymerization by-products.[4][7]

Analytical Techniques for Purity Determination
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Several analytical methods are employed to assess the purity of NVP and quantify its
impurities. The most common and effective techniques are Gas Chromatography (GC), High-
Performance Liquid Chromatography (HPLC), and Karl Fischer Titration.

Gas Chromatography (GC)

Gas chromatography is a robust method for determining the purity of volatile and semi-volatile
compounds like NVP. It is widely used to quantify the NVP assay and detect impurities such as
2-pyrrolidone.[14][15]

This protocol is a general guideline based on established methods for analyzing NVP and
related compounds.[14][15][16]

e Sample Preparation:
o Accurately weigh the NVP sample.

o Dilute the sample in a suitable solvent, such as methanol, methylene chloride, or a mixture
thereof.[16] For quantitative analysis, an internal standard (e.g., gamma-butyrolactone)
can be added.[15]

o Prepare a series of calibration standards of known NVP concentrations in the same
solvent.

e |nstrumentation and Conditions:

o Instrument: Gas chromatograph equipped with a Flame lonization Detector (FID) or a
Nitrogen-Phosphorus Detector (NPD) for enhanced sensitivity to nitrogen-containing
compounds.[16][17] A Mass Spectrometer (MS) can be used for definitive peak
identification.[14]

o Column: A capillary column suitable for polar compounds, such as a DB-WAX or DB-624.
[14][16]

o Carrier Gas: Nitrogen or Helium.[15]

o Temperatures:
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» Injector Temperature: Typically 250-280 °C.[15]
» Detector Temperature: Typically 250-300 °C.

= Oven Program: A temperature gradient is used to separate components. For example,
start at a lower temperature (e.g., 80 °C), hold for a few minutes, then ramp up to a
higher temperature (e.g., 220 °C).

o Injection: Inject 1 pL of the prepared sample and standard solutions.[16]

o Data Analysis:

o Identify the NVP peak in the chromatogram based on its retention time compared to the

standard.
o Identify impurity peaks (e.g., 2-pyrrolidone) in a similar manner.

o Calculate the concentration of NVP and impurities by comparing the peak areas of the
sample to the calibration curve generated from the standards. The purity is often

expressed as a weight percentage (%).

Sample & Standard Preparation

Select Solvent
(e.g., Methanol)

GC Analysis

Data Processing

A4
Dilute Sample &
Weigh NVP Sample Add Internal Standard || VK Integrate Peak Areas
Calculate Purity (%) &
Impurity Levels

Prepare Calibration (Generate Calibration Curve
Standards

Separation on

Inject into GC-FID/NPD Capillary Column

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://wap.guidechem.com/question/how-to-prepare-and-detect-n-vi-id142758.html
https://www.osha.gov/sites/default/files/methods/osha-pv2106.pdf
https://www.benchchem.com/product/b6592825?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6592825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Workflow for NVP Purity Analysis by Gas Chromatography.

High-Performance Liquid Chromatography (HPLC)

HPLC is another powerful technique for NVP analysis, particularly for non-volatile impurities or
when NVP is part of a polymer matrix.[18] Reverse-phase HPLC is commonly used.[18]

This protocol provides a general methodology for NVP analysis by reverse-phase HPLC.[2][18]
e Sample Preparation:

o Accurately weigh the NVP sample and dissolve it in the mobile phase or a suitable solvent
like water or acetonitrile.

o Filter the sample solution through a 0.45 um syringe filter to remove particulates.
o Prepare a series of calibration standards in a similar manner.

 Instrumentation and Conditions:
o Instrument: HPLC system with a UV detector (NVP has a UV absorbance).

o Column: A reverse-phase column, such as a C18 or a specialized column like Newcrom
R1.[2]

o Mobile Phase: A mixture of water and an organic solvent like acetonitrile or methanol.[18]
An acid, such as phosphoric acid or formic acid, may be added to improve peak shape.

o Flow Rate: Typically 0.25 - 1.0 mL/min.[18]
o Detection Wavelength: Set according to the UV absorbance maximum of NVP.

o Column Temperature: Maintained at a constant temperature, for example, 40 °C, for
reproducibility.[18]

o Data Analysis:

o lIdentify and quantify the NVP peak by comparing its retention time and area with those of
the calibration standards.
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o Calculate the purity based on the relative peak area or against the calibration curve.

Karl Fischer Titration

This method is the gold standard for determining water content in raw materials and is highly
specific to water.[19][20] Given that water can promote the hydrolysis of NVP, its quantification
is a critical quality control step.[6] Both volumetric and coulometric Karl Fischer methods can be
used, depending on the expected water content.[21][22]

This is a typical procedure for samples with water content above 0.1%.[21]
e Instrument Setup:
o Set up a volumetric Karl Fischer titrator.
o Add a suitable solvent (e.g., anhydrous methanol) to the titration vessel.[20]

o Titrate the solvent with the Karl Fischer reagent to a stable, dry endpoint to eliminate
residual moisture. This is the pre-titration or conditioning step.

o Titer Determination:

o Accurately add a known amount of a water standard (e.g., sodium tartrate dihydrate or a
commercial water standard) to the conditioned vessel.[20]

o Titrate with the Karl Fischer reagent to the endpoint.

o The water equivalence factor (titer) of the reagent (in mg H20/mL) is calculated.[20] This
step should be performed in triplicate for accuracy.

e Sample Analysis:

o Accurately weigh and inject a suitable amount of the NVP sample (e.g., ~5 g) directly into
the titration vessel using a syringe.[19]

o Titrate the sample with the Karl Fischer reagent to the electrometric endpoint.[20]

o Record the volume of titrant consumed.
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e Calculation:

o Calculate the water content (%) in the NVP sample using the following formula: Water
Content (%) = (Volume of Titrant (mL) x Titer (mg/mL) / Sample Weight (mg)) x 100
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Workflow for Water Content Determination by Karl Fischer Titration.
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Key Chemical Reactions of NVP

The primary reactions involving NVP monomer are polymerization, which forms the basis of its
applications, and hydrolysis, which is a key degradation pathway.

N-Vinyl-2-pyrrolidone
(NVP)
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Polymerizatign .
¥ Hydrolysis ¥
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Key Chemical Reactions of N-Vinyl-2-pyrrolidone.

Safety and Handling

NVP is classified as a hazardous substance and requires careful handling.

e Hazards: It is harmful if swallowed, inhaled, or absorbed through the skin.[9][23] It can cause
severe eye irritation and may cause respiratory irritation.[9][23] NVP is also suspected of
causing cancer.[10][23]

» Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including chemical splash goggles, protective gloves, and clothing.[9][24] Avoid
breathing vapors or mist.[9]

o Storage: Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.
[4] Keep containers tightly closed and protected from direct sunlight.[4] It should be stored
under slightly alkaline conditions to prevent hydrolysis and with a polymerization inhibitor.[6]

Conclusion
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N-Vinyl-2-pyrrolidone is a critical monomer whose utility is directly linked to its high purity. For
professionals in research and drug development, a comprehensive understanding of its
properties is essential for successful formulation and application. The analytical methods
detailed in this guide, including Gas Chromatography, HPLC, and Karl Fischer titration, provide
the necessary tools to accurately assess the purity and quality of NVP, ensuring consistency
and safety in its use. Adherence to proper safety and handling protocols is paramount when
working with this versatile yet hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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